Cas no 86770-68-5 (Azido-PEG5-alcohol)

Azido-PEG5-alcohol is a heterobifunctional polyethylene glycol (PEG) derivative featuring an azide group at one terminus and a hydroxyl group at the other, separated by a 5-unit PEG spacer. The azide functionality enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), for bioconjugation or surface modification. The hydroxyl group provides a reactive handle for further derivatization, such as esterification or etherification. The PEG spacer enhances solubility, reduces steric hindrance, and improves biocompatibility. This compound is widely used in bioconjugation, polymer synthesis, and material science due to its versatility and water solubility. Its stability under physiological conditions makes it suitable for applications in drug delivery and biomaterial engineering.
Azido-PEG5-alcohol structure
Azido-PEG5-alcohol structure
Product Name:Azido-PEG5-alcohol
CAS No:86770-68-5
MF:C10H21N3O5
MW:263.29084277153
MDL:MFCD20134131
CID:866719
PubChem ID:160871202
Update Time:2025-06-11

Azido-PEG5-alcohol Chemical and Physical Properties

Names and Identifiers

    • 1-Azidohexaethylene Glycol
    • N3-PEG5-OH
    • 14-Azido-3,6,9,12-tetraoxatetradecanol
    • 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol
    • 2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethanol
    • Azido-PEG5-alcohol
    • PEG5-Azide
    • N3-EEEEE
    • BIPG1118
    • 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol (ACI)
    • Azido-PEG5-Hydroxy
    • HY-130211
    • azido-PEG5-OH
    • 1-AzidohexaethyleneGlycol
    • 3,6,9,12-Tetraoxatetradecan-1-ol, 14-azido-
    • 2-Azidoethanol; 1-Azido-2-hydroxyethane; 2-Azido-1-ethanol; 2-Hydroxyethyl Azide
    • 86770-68-5
    • BP-22015
    • 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol, 20 wt% in toluene
    • 14-Azido-3,6,9,12-tetraoxa-1-tetradecanol
    • CS-0105765
    • EN300-7406235
    • MFCD20134131
    • AKOS028108710
    • LCZC612
    • SCHEMBL18576097
    • DTXSID30743978
    • C70099
    • MDL: MFCD20134131
    • Inchi: 1S/C10H21N3O5/c11-13-12-1-3-15-5-7-17-9-10-18-8-6-16-4-2-14/h14H,1-10H2
    • InChI Key: JTGGTGKXQQGEHB-UHFFFAOYSA-N
    • SMILES: [N-]=[N+]=NCCOCCOCCOCCOCCO

Computed Properties

  • Exact Mass: 263.14800
  • Monoisotopic Mass: 263.14812078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.5
  • XLogP3: -0.1

Experimental Properties

  • Color/Form: Solid powder
  • Density: No data available
  • Melting Point: No data available
  • Flash Point: 100℃
  • Refractive Index: 1.4650-1.4690
  • PSA: 106.90000
  • LogP: -0.19184

Azido-PEG5-alcohol Pricemore >>

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Azido-PEG5-alcohol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 12 h, rt
1.2 Reagents: Water ;  rt
Reference
Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis
Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 2

Reaction Conditions
1.1 Reagents: Tosyl chloride ,  Triethylamine Solvents: Dichloromethane ;  0 °C; 12 h, rt
1.2 Reagents: Sodium azide Solvents: Acetonitrile ;  rt; 12 h, 100 °C
1.3 Reagents: Water
Reference
F-18 Labeling Protocol of Peptides Based on Chemically Orthogonal Strain-Promoted Cycloaddition under Physiologically Friendly Reaction Conditions
Sachin, Kalme; et al, Bioconjugate Chemistry, 2012, 23(8), 1680-1686

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  5 min, 0 °C; 2 h, rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  12 h, 100 °C
2.2 Solvents: Water
Reference
Design, synthesis and activity study of a novel PI3K degradation by hijacking VHL E3 ubiquitin ligase
Wang, Haili; et al, Bioorganic & Medicinal Chemistry, 2022, 61,

Production Method 4

Reaction Conditions
1.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C
1.2 3 h, rt
1.3 Reagents: Water ;  rt
2.1 Reagents: Sodium azide Solvents: Ethanol ;  16 h, rt → reflux
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 12 h, rt
3.2 Reagents: Water ;  rt
Reference
Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis
Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 5

Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide ;  1 h, 0 °C
1.2 12 h, rt
1.3 Reagents: Water ;  rt
2.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C
2.2 3 h, rt
2.3 Reagents: Water ;  rt
3.1 Reagents: Sodium azide Solvents: Ethanol ;  16 h, rt → reflux
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 12 h, rt
4.2 Reagents: Water ;  rt
Reference
Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis
Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  overnight, rt
1.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran ,  Water ;  12 h, rt
Reference
One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates
Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Ethanol ,  Water ;  24 h, reflux
Reference
Highly Ordered Self-Assembly of Native Proteins into 1D, 2D, and 3D Structures Modulated by the Tether Length of Assembly-Inducing Ligands
Yang, Guang; et al, Angewandte Chemie, 2017, 56(36), 10691-10695

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine ,  Thionyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  1 h, 0 °C; 2 h, 0 °C
1.2 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride ,  Acetonitrile ,  Water ;  1 h, 0 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  overnight, rt
2.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran ,  Water ;  12 h, rt
Reference
One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates
Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 Catalysts: Tetrabutylammonium iodide ;  3 d, 25 °C
Reference
F-18 Labeling Protocol of Peptides Based on Chemically Orthogonal Strain-Promoted Cycloaddition under Physiologically Friendly Reaction Conditions
Sachin, Kalme; et al, Bioconjugate Chemistry, 2012, 23(8), 1680-1686

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Ethanol ;  16 h, rt → reflux
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 12 h, rt
2.2 Reagents: Water ;  rt
Reference
Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis
Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  0 °C; 4 h, 0 °C; 11 h, rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ;  16 h, 80 °C
Reference
Turn-ON fluorescent affinity labeling using a small bifunctional O-nitrobenzoxadiazole unit
Yamaguchi, Takao; et al, Chemical Science, 2014, 5(3), 1021-1029

Azido-PEG5-alcohol Raw materials

Azido-PEG5-alcohol Preparation Products

Additional information on Azido-PEG5-alcohol

Recent Advances in Azido-PEG5-alcohol (86770-68-5) Research: Applications and Innovations in Chemical Biology and Medicine

Azido-PEG5-alcohol (CAS: 86770-68-5) is a versatile chemical reagent widely used in bioconjugation, drug delivery, and materials science due to its unique azide and polyethylene glycol (PEG) functionalities. Recent studies have highlighted its role in click chemistry, enabling efficient and selective modifications of biomolecules. This research brief synthesizes the latest findings on Azido-PEG5-alcohol, focusing on its applications, synthetic methodologies, and emerging trends in chemical biology and pharmaceutical research.

One of the most significant advancements involves the use of Azido-PEG5-alcohol in bioorthogonal chemistry. Researchers have leveraged its azide group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating the labeling and tracking of biomolecules in live cells. A 2023 study published in Journal of the American Chemical Society demonstrated its efficacy in modifying antibody-drug conjugates (ADCs), enhancing their stability and therapeutic efficacy. The PEG5 spacer in Azido-PEG5-alcohol was found to improve solubility and reduce immunogenicity, making it ideal for in vivo applications.

In drug delivery systems, Azido-PEG5-alcohol has been employed to functionalize nanoparticles and liposomes. A recent Nature Communications article reported its use in creating pH-responsive nanocarriers for targeted cancer therapy. The azide group allowed for precise attachment of targeting ligands, while the PEG5 moiety minimized premature clearance by the reticuloendothelial system (RES). This dual functionality underscores its potential in designing next-generation drug delivery platforms.

From a synthetic perspective, novel protocols for Azido-PEG5-alcohol production have been developed to address scalability and purity challenges. A 2024 Organic Process Research & Development paper introduced a one-pot synthesis method using 86770-68-5 as a key intermediate, achieving >95% yield with minimal byproducts. This advancement is critical for industrial-scale applications, particularly in ADC manufacturing and biopharmaceuticals.

Looking ahead, Azido-PEG5-alcohol is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and RNA therapeutics. Its compatibility with click chemistry and biocompatibility make it a cornerstone reagent for innovative therapeutic strategies. Future research directions may explore its utility in CRISPR-Cas9 delivery systems and tissue engineering scaffolds, further expanding its impact on biomedical science.

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